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Compound of Interest

Compound Name: 2-Bromo-5-propylpyridine

CAS No.: 1159821-61-0

Cat. No.: B2678080

Get Quote

CAS: 1159821-61-0 | Molecular Formula: C8H10BrN[1]

Introduction
In the landscape of medicinal chemistry, 2-Bromo-5-propylpyridine serves as a critical

heterocyclic building block.[1] Its structural utility lies in the orthogonality of its functional

groups: the bromine atom at the C2 position acts as a highly reactive handle for metal-

catalyzed cross-coupling (e.g., Suzuki-Miyaura, Stille), while the propyl group at C5 provides

lipophilic bulk, often used to modulate the metabolic stability or receptor binding affinity of drug

candidates.[1]

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a researcher-

centric analysis of hazards, toxicology, and operational protocols. It is designed for scientists

who need to synthesize data into safe, reproducible workflows.

Part 1: Chemical Identity & Physicochemical Profile[1]
Understanding the physical state of the reagent is the first step in risk mitigation. As a propyl-

substituted halopyridine, this compound exhibits lipophilicity that facilitates skin absorption
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more readily than its unsubstituted analogs.[1]

Property Specification Operational Implication

CAS Number 1159821-61-0
Unique identifier for inventory

and waste tracking.[1]

Molecular Weight 200.08 g/mol
Required for stoichiometry

calculations in couplings.

Physical State Liquid / Low-melting Solid

Likely an oil at RT.[1] Requires

luer-lock syringes for transfer

to avoid drips.[1]

Solubility
Organic Solvents (DCM, DMF,

MeOH)

Highly soluble in lipids; rapid

dermal penetration risk.

Reactivity Halogenated Heterocycle

Susceptible to hydrolysis

under strong acidic/basic

conditions; air-sensitive over

time.[1]

Part 2: Hazard Identification & Toxicology (GHS)[1][2][3]
[4]
While specific toxicological data for this exact isomer is often extrapolated, the 2-bromo-5-

alkylpyridine class shares a consistent hazard profile.[1] The primary risks are mucosal irritation

and acute toxicity via ingestion.

GHS Classification (29 CFR 1910.1200)[1]
Signal Word:WARNING

Acute Toxicity, Oral: Category 4 (H302)[1][2][3]

Skin Corrosion/Irritation: Category 2 (H315)[1][2][4]

Serious Eye Damage/Irritation: Category 2A (H319)[1][2]
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STOT - Single Exposure: Category 3 (Respiratory System) (H335)[1][2][4]

Toxicological Mechanism
The toxicity of bromopyridines is often driven by metabolic activation. The pyridine ring can

undergo N-oxidation or epoxidation, leading to reactive intermediates that bind to cellular

proteins. The bromine atom renders the C2 position electrophilic, potentially causing direct

alkylation of biological nucleophiles (skin/eye proteins), resulting in the observed irritation.

Visualization: Hazard Pathway
The following diagram illustrates the progression from exposure to physiological effect,

highlighting the critical control points.[4][3][5][6]

Exposure Event
(Spill/Aerosol)

Route of Entry
(Inhalation/Dermal)

 Failure

Control Barrier
(Fume Hood/Nitrile Gloves)

 Mitigation Mechanism
(Alkylation/Irritation)

Clinical Effect
(Edema/Inflammation) Blocked

Click to download full resolution via product page

Figure 1: Hazard progression logic. The "Control Barrier" is the only variable the researcher

can manipulate to prevent the clinical effect.

Part 3: Safe Handling & Storage Protocols
Engineering Controls

Ventilation: All operations involving open containers must occur within a certified chemical

fume hood. The vapor pressure of propyl-substituted pyridines increases significantly with

temperature (e.g., during reflux), creating an inhalation hazard.

Inert Atmosphere: Store and handle under Nitrogen (

) or Argon (

). While less sensitive than organolithiums, bromopyridines can degrade via oxidation or
hydrolysis (forming pyridones) upon prolonged exposure to moist air, liberating Hydrogen
Bromide (HBr) gas, which is corrosive.
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Personal Protective Equipment (PPE)
Gloves:Nitrile (minimum 0.11 mm thickness) is standard. For prolonged immersion or

handling concentrated stock solutions, double-gloving or using Laminate (Silver Shield)

gloves is recommended due to the compound's lipophilicity.[1]

Eye Protection: Chemical safety goggles.[7][8] Face shields are required if the reaction

volume exceeds 100 mL or involves vigorous heating.

Part 4: Experimental Application: Suzuki-Miyaura
Coupling
The most common application of 2-Bromo-5-propylpyridine is as an electrophile in palladium-

catalyzed cross-couplings.[1] This protocol integrates safety checkpoints directly into the

workflow.

Reaction: 2-Bromo-5-propylpyridine + Phenylboronic acid

2-Phenyl-5-propylpyridine[1]

Step-by-Step Methodology
Preparation (Inert Loop):

Flame-dry a two-neck round-bottom flask and cool under a stream of Argon.

Safety Check: Ensure the Argon line has a functional bubbler to prevent over-

pressurization.

Reagent Addition:

Add 2-Bromo-5-propylpyridine (1.0 eq) and Phenylboronic acid (1.2 eq).

Add catalyst (e.g.,

, 5 mol%) and base (e.g.,

, 3.0 eq).

Solvent: Add degassed 1,4-Dioxane/Water (4:1).[1]
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Why? Degassing prevents oxidation of the Pd(0) active species and reduces

homocoupling side products.

Reaction Phase:

Heat to 80-90°C.

Safety Check: Use a temperature controller with a thermocouple in the oil bath, not just

the hotplate dial, to prevent thermal runaway.

Work-up (The Hazard Point):

Cool to room temperature.[2]

Quench with water.[2][4][5][6][7][8][9][10]

Extract with Ethyl Acetate.

Critical: The aqueous layer will contain boronic acid residues and inorganic bromides.

Dispose of as Halogenated Aqueous Waste.

Visualization: Workflow with Safety Interlocks
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Figure 2: Suzuki-Miyaura coupling workflow. Color-coded nodes indicate safety-critical steps

(Red = High Risk, Blue = Stability Control).

Part 5: Emergency Response & Waste Management
Spill Management

Evacuate: Clear the immediate area of non-essential personnel.

PPE: Don respiratory protection (half-mask with organic vapor cartridge) if the spill exceeds

10 mL outside a hood.
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Absorb: Use vermiculite or sand. Do not use combustible materials like sawdust (potential

reaction with bromine residues).

Clean: Wipe surfaces with a dilute soap solution to remove the oily residue.

First Aid
Eye Contact: Rinse immediately with water for 15 minutes.[6][7] Lift eyelids to ensure

irrigation of the conjunctiva.

Skin Contact: Wash with soap and water.[2][4][3][6][7][9] Do not use ethanol, as it may

increase dermal absorption of the lipophilic pyridine.

Ingestion: Do NOT induce vomiting. The risk of aspiration pneumonia is higher than the

toxicity of absorption in the stomach.

Disposal
Stream: Halogenated Organic Waste.

Labeling: Must clearly state "Contains Brominated Pyridines."

Incompatibility: Do not mix with strong oxidizers (e.g., nitric acid) in the waste container to

avoid exothermic decomposition.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Bromo-3-propylpyridine | CAS#:1417518-84-3 | Chemsrc [m.chemsrc.com]

2. file.medchemexpress.com [file.medchemexpress.com]

3. jubilantingrevia.com [jubilantingrevia.com]

4. jubilantingrevia.com [jubilantingrevia.com]

5. fishersci.com [fishersci.com]

6. assets.thermofisher.com [assets.thermofisher.com]

7. scribd.com [scribd.com]

8. dollycorporation.com [dollycorporation.com]

9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

10. fishersci.com [fishersci.com]

11. datasheets.scbt.com [datasheets.scbt.com]

12. 2-bromo-5-propylpyridine | 1159821-61-0 [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Guide: Safety & Handling of 2-Bromo-5-
propylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2678080/docs#technical-guide-safety-handling-of-2-
bromo-5-propylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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